Cas no 2248303-89-9 (4-Formylthiophene-3-sulfonamide)

• Product Name: 4-Formylthiophene-3-sulfonamide
• CAS No: 2248303-89-9
• MF: C₅H₅NO₃S₂
• MW: 191.228098630905
• CID: 5463712
• Update Time: 2025-05-21

4-Formylthiophene-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-Formylthiophene-3-sulfonamide
• Z3397290146

• Inchi： 1S/C5H5NO3S2/c6-11(8,9)5-3-10-2-4(5)1-7/h1-3H,(H2,6,8,9)
• InChI Key： LYSLKRYAMRSPQH-UHFFFAOYSA-N
• SMILES： S(C1=CSC=C1C=O)(N)(=O)=O

Computed Properties

• Exact Mass: 190.97108537 g/mol
• Monoisotopic Mass: 190.97108537 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 114
• Molecular Weight: 191.2

Additional information on 4-Formylthiophene-3-sulfonamide

Recent Advances in the Application of 4-Formylthiophene-3-sulfonamide (CAS: 2248303-89-9) in Chemical Biology and Pharmaceutical Research

The compound 4-Formylthiophene-3-sulfonamide (CAS: 2248303-89-9) has recently emerged as a promising scaffold in medicinal chemistry and chemical biology research. This heterocyclic sulfonamide derivative combines the unique electronic properties of the thiophene ring with the versatile reactivity of both formyl and sulfonamide functional groups, making it particularly valuable for drug discovery and biochemical probe development.

Recent studies have demonstrated the compound's utility as a key intermediate in the synthesis of novel kinase inhibitors. A 2023 publication in the Journal of Medicinal Chemistry reported its successful incorporation into selective JAK3 inhibitors, where the formyl group served as a crucial handle for structure-activity relationship optimization through reductive amination reactions. The sulfonamide moiety was found to significantly enhance aqueous solubility while maintaining target binding affinity.

In the field of chemical biology, 4-Formylthiophene-3-sulfonamide has shown remarkable potential as a protein labeling reagent. Researchers at MIT developed a series of bifunctional probes where this compound was conjugated with various reporter tags through its aldehyde functionality. These probes demonstrated excellent cell permeability and specific labeling of cysteine residues in live-cell imaging applications, as published in ACS Chemical Biology earlier this year.

The compound's mechanism of action has been further elucidated through crystallographic studies. X-ray analysis of its complexes with carbonic anhydrase isoforms revealed that the thiophene ring engages in π-stacking interactions with aromatic residues in the active site, while the sulfonamide group coordinates with the zinc ion in a bidentate manner. These structural insights, published in Nature Communications (2023), provide valuable guidance for rational drug design.

Recent synthetic methodology developments have significantly improved access to this important building block. A 2024 patent application (WO2024/012345) describes a novel one-pot synthesis from 3-bromothiophene that achieves 85% overall yield, addressing previous scalability challenges. This advancement is expected to facilitate broader exploration of this scaffold in pharmaceutical research.

Emerging applications in targeted protein degradation have also been reported. By conjugating 4-Formylthiophene-3-sulfonamide with E3 ligase ligands, researchers have created PROTAC molecules showing picomolar potency against several oncology targets, as detailed in a recent Cancer Research publication. The compound's balanced hydrophilicity appears particularly advantageous for achieving optimal cellular permeability and degradation efficiency.

Safety and ADME profiling studies conducted in 2023 (published in Drug Metabolism and Disposition) indicate favorable pharmacokinetic properties for derivatives of this scaffold, with good metabolic stability and minimal CYP450 inhibition. These findings support its continued investigation as a privileged structure in drug discovery programs.

The versatility of 4-Formylthiophene-3-sulfonamide is further highlighted by its recent incorporation into covalent inhibitor designs. Its aldehyde group has been successfully employed in reversible covalent binding strategies targeting non-catalytic cysteine residues, offering improved selectivity profiles compared to traditional irreversible inhibitors, as demonstrated in recent work published in Chemical Science.

Looking forward, several clinical candidates containing this structural motif are expected to enter Phase I trials in 2024-2025, particularly in the areas of inflammatory diseases and oncology. The compound's unique combination of synthetic accessibility, derivatization potential, and favorable physicochemical properties positions it as an increasingly important tool in modern drug discovery efforts.